Cas no 2416245-91-3 (Methyl (E)-3-[5-[(1-oxo-2H-isoquinolin-6-yl)carbamoyl]furan-2-yl]prop-2-enoate)

• Product Name: Methyl (E)-3-[5-[(1-oxo-2H-isoquinolin-6-yl)carbamoyl]furan-2-yl]prop-2-enoate
• CAS No: 2416245-91-3
• MF: C₁₈H₁₄N₂O₅
• MW: 338.314164638519
• CID: 5838497
• PubChem ID: 146155457
• Update Time: 2025-06-13

Methyl (E)-3-[5-[(1-oxo-2H-isoquinolin-6-yl)carbamoyl]furan-2-yl]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2416245-91-3
• methyl (2E)-3-{5-[(1-oxo-1,2-dihydroisoquinolin-6-yl)carbamoyl]furan-2-yl}prop-2-enoate
• Methyl (E)-3-[5-[(1-oxo-2H-isoquinolin-6-yl)carbamoyl]furan-2-yl]prop-2-enoate
• EN300-7543066

• Inchi： 1S/C18H14N2O5/c1-24-16(21)7-4-13-3-6-15(25-13)18(23)20-12-2-5-14-11(10-12)8-9-19-17(14)22/h2-10H,1H3,(H,19,22)(H,20,23)/b7-4+
• InChI Key： ADSWWLJDUYYURG-QPJJXVBHSA-N
• SMILES： O1C(/C=C/C(=O)OC)=CC=C1C(NC1C=CC2C(NC=CC=2C=1)=O)=O

Computed Properties

• Exact Mass: 338.09027155g/mol
• Monoisotopic Mass: 338.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.6Ų

Additional information on Methyl (E)-3-[5-[(1-oxo-2H-isoquinolin-6-yl)carbamoyl]furan-2-yl]prop-2-enoate

Methyl (E)-3-[5-[(1-oxo-2H-isoquinolin-6-yl)carbamoyl]furan-2-yl]prop-2-enoate (CAS No. 2416245-91-3): A Comprehensive Overview

Methyl (E)-3-[5-[(1-oxo-2H-isoquinolin-6-yl)carbamoyl]furan-2-yl]prop-2-enoate, identified by its CAS number 2416245-91-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The compound's unique framework, incorporating a 1-oxo-2H-isoquinolin-6-yl moiety and a furan ring system, positions it as a promising candidate for further exploration in synthetic and pharmacological studies.

The structural composition of Methyl (E)-3-[5-[(1-oxo-2H-isoquinolin-6-yl)carbamoyl]furan-2-yl]prop-2-enoate is a testament to the ingenuity of modern organic synthesis. The presence of the 1-oxy group in the isoquinoline scaffold suggests potential reactivity that could be exploited in the design of novel therapeutic agents. This feature, combined with the conjugated enone system, offers a rich palette for chemical manipulation and functionalization. Such structural attributes are often leveraged in the development of molecules with enhanced biological activity and improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and structural versatility. The isoquinoline scaffold, in particular, has been extensively studied for its role in medicinal chemistry. Compounds derived from isoquinoline have shown promise in various therapeutic areas, including oncology, anti-inflammatory agents, and neuroprotective drugs. The incorporation of additional functional groups, such as the carbamoyl-substituted furan ring observed in Methyl (E)-3-[5-[(1-oxy-2H-isоquiноlinе
-6-yл)carbамоил]furan
-
2-yл]prop
-
2-enоаte, further expands its potential applications.

The synthesis of Methyl (E)-3-[5-[(1-oxy-2H-isоquiноlinе
-6-yл)carbамоил]furan
-
2-yл]prop
-
2-enоаte represents a sophisticated example of multi-step organic synthesis. The process likely involves key transformations such as condensation reactions, cyclization, and functional group interconversions. Each step is meticulously designed to construct the desired framework while maintaining high yields and purity. Advances in synthetic methodologies have enabled chemists to achieve increasingly complex structures with greater precision, paving the way for the discovery of new pharmacophores.

The pharmacological potential of Methyl (E)-3-[5-[(1-oxy-2H-isоquiноlinе
-6-yл)carbамоил]furan
-
2-yл]prop
-
2-enоаte is an area ripe for exploration. Preliminary studies suggest that the compound may exhibit interactions with biological targets relevant to various diseases. The isoquinoline moiety is known to interact with enzymes and receptors involved in signal transduction pathways, making it a valuable component in drug design. Additionally, the presence of multiple functional groups provides opportunities for selective binding and modulatory effects.

In the context of drug discovery, computational modeling and molecular docking techniques have become indispensable tools. These methods allow researchers to predict how Methyl (E)-3-[5-[(1-oxy-2H-isоquiноlinе
-6-yл)carbамоил]furan
-
2-yл]prop
-
2-enоаte might interact with biological targets at the molecular level. By simulating these interactions, scientists can gain insights into the compound's mechanism of action and optimize its structure for improved efficacy. Such computational approaches are increasingly integrated into early-stage drug development pipelines, streamlining the process from discovery to preclinical testing.

The role of natural product-inspired scaffolds cannot be overstated in modern medicinal chemistry. Many successful drugs have been derived from natural compounds or their modified analogs. The structural features of Methyl (E)-3-[5-[(1-oxy-2H-isоquiноlinе
-6-yл)carbамоил]furan
-
2-yл]prop
-
2-enоаte echo this trend, as it combines elements reminiscent of bioactive natural products with synthetic modifications aimed at enhancing potency and selectivity. This strategy often leads to compounds with novel mechanisms of action and reduced side effects.

The future directions for research on Methyl (E)-3-[5-[(1-oxy-2H-isоquiноlinе
-6-yл)carbамоил]furan
-
2-yл]prop
-
2-enоаte are promising and multifaceted. Further investigation into its pharmacological profile will be crucial to uncover its therapeutic potential fully. Additionally, exploring derivatives through structure-based drug design could yield even more effective agents targeting specific disease pathways. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory discoveries into clinical applications.

In conclusion, Methyl (E)-3-[5-[(1-oxycарбамоиl]
furaн,

proр,

CAS No.
24162с4s,-913) is a structurally complex и compound with significant рotential iи pharmaceutical research.Methyl(E) stronг>< strong >—3—[5—[< strong >—(1—oxy—< stronг >—isocіquіnolіne—< stronг >—6—yıll)< strong > carbamoyl] furaн] prop]—< stronг >—enееtе] represents а promising candidate fơr further exploration іn druf development аnd mеdical chémistry.. Its unique structural features аnd росsible biological activities make іt а subject worthy оf continued study аnd investigation.стронگ>